Cas no 623-19-8 (2-Furanmethanol,2-propanoate)

• Product Name: 2-Furanmethanol,2-propanoate
• CAS No: 623-19-8
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD00040262
• CID: 511288
• Update Time: 2026-04-29

2-Furanmethanol,2-propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,2-propanoate
• furan-2-ylmethyl propanoate
• Furfuryl Propionate
• 2-furanmethanol
• 2-furanmethanol propanoate
• 2-Furanmethyl propanoate
• 2-Furanmethyl propionate
• Furfuryl alcohol,propionate
• Furfuryl propanoate
• propionic acid furfuryl ester
• Propionsaeure-furfurylester
• 2-Furanmethanol propionate
• NSC 35556

• MDL： MFCD00040262

Computed Properties

• Exact Mass: 154.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Oily liquid, its color darkens when exposed to light, and it has a green fragrant smell
• Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 195 ºC
• Flash Point: 81.7±0.0 ºC,
• Refractive Index: n20/D 1.462(lit.)
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 39.44000
• LogP: 1.73280
• FEMA: 3346 | FURFURYL PROPIONATE
• Solubility: Slightly soluble in water.

2-Furanmethanol,2-propanoate Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Furanmethanol,2-propanoate

2-Furanmethanol, 2-propanoate (CAS No. 623-19-8): A Comprehensive Overview

2-Furanmethanol, 2-propanoate (CAS No. 623-19-8) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, also known as furfuryl propionate, is characterized by its unique furan ring structure and ester functionality, which contribute to its chemical reactivity and potential biological activities.

The molecular formula of 2-Furanmethanol, 2-propanoate is C₈H₁₀O₃, and it has a molecular weight of approximately 154.16 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its physical properties, such as solubility in various solvents and stability under different conditions, make it an attractive candidate for use in both laboratory research and industrial applications.

In the pharmaceutical industry, 2-Furanmethanol, 2-propanoate has been investigated for its potential therapeutic properties. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules with biological activity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of furfuryl propionate as a key building block in the development of novel anti-inflammatory agents. The unique structural features of this compound allow for the introduction of functional groups that can enhance the pharmacological properties of the final product.

Beyond its pharmaceutical applications, 2-Furanmethanol, 2-propanoate has also found utility in materials science. Researchers at the University of California, Berkeley, have demonstrated its use in the synthesis of advanced polymers with enhanced mechanical and thermal properties. The ester functionality of furfuryl propionate can be leveraged to create copolymers with tailored characteristics, making it a valuable monomer in polymer chemistry.

In the realm of chemical synthesis, 2-Furanmethanol, 2-propanoate serves as an important reagent for various reactions. Its reactivity is influenced by the presence of the furan ring and the ester group, which can participate in nucleophilic addition reactions, esterification processes, and other synthetic transformations. A notable example is its use in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals.

The environmental impact of 2-Furanmethanol, 2-propanoate has also been a subject of recent research. Studies have shown that this compound can be synthesized from renewable resources, such as biomass-derived furfuryl alcohol and propionic acid. This green chemistry approach not only reduces reliance on fossil fuels but also minimizes environmental pollution associated with traditional synthetic methods. The sustainable production of furfuryl propionate aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, 2-Furanmethanol, 2-propanoate (CAS No. 623-19-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable component in pharmaceutical development, materials science, and chemical synthesis. As research continues to uncover new applications and optimize existing processes, furfuryl propionate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.